4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• SMILES: CC1=CC=C(O1)C(CCC(C)C)N
• InChI: InChI=1S/C11H19NO/c1-8(2)4-6-10(12)11-7-5-9(3)13-11/h5,7-8,10H,4,6,12H2,1-3H3
• InChIKey: KNAQSNVZLDYZOX-UHFFFAOYSA-N

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine Identity & Procurement

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine (CAS 1248028-36-5) is a racemic, branched-chain furfurylamine building block (C₁₁H₁₉NO, MW 181.27 g/mol) [1]. The molecule combines a 5-methylfuran core with a 4-methylpentan-1-amine side chain, yielding a computed logP of 2.4, a topological polar surface area (TPSA) of 39.2 Ų, and one hydrogen-bond donor [1]. It is commercially available through the Enamine screening collection (EN300-242969) at 95% purity . A preliminary functional screen recorded an EC₅₀ >10,000 nM at mouse TAAR5 (trace amine-associated receptor 5) [2]; no peer-reviewed pharmacological characterization has been published to date.

1 Racemic branched-chain furfurylamine building block

2 Supports fragment-based SAR and chemotype exploration

3 Reported weak mTAAR5 interaction provides functional annotation for probe development

• [1] PubChem. Compound Summary for CID 61712026: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61712026. View Source
• [2] BindingDB. BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5 expressed in HEK293 cells. University of Genoa / ChEMBL. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50227351. View Source

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine vs. Common Analogs

Furfurylamine derivatives with different alkyl chain lengths, branching patterns, or furan-substitution profiles exhibit divergent lipophilicity, steric bulk, and receptor-interaction signatures [1][2]. The 4-methyl branch on the pentyl chain and the 5-methyl substituent on the furan ring of this compound modulate both logP and conformational flexibility relative to linear or des-methyl analogs [1]. Although direct head-to-head pharmacological comparisons are absent from the peer-reviewed literature, even modest structural modifications in this chemical series have been shown to shift TAAR agonism profiles by orders of magnitude [2]. Consequently, substituting a close analog without re-validating target engagement, solubility, or metabolic stability risks undermining experimental reproducibility and SAR continuity.

Chain-length / branching mismatch Altering the 4-methylpentyl branch or chain length can shift lipophilicity and TAAR agonism significantly, affecting assay reproducibility.

Furan-substitution sensitivity The 5-methyl furan substituent influences steric and electronic parameters; des-methyl analogs may alter receptor-interaction profiles.

Absence of peer-reviewed pharmacology Limited published data mean close analogs require re-validation of functional activity and metabolic stability.

• [1] PubChem. Compound Summary for CID 61712026: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61712026. View Source
• [2] BindingDB. BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5 expressed in HEK293 cells. University of Genoa / ChEMBL. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50227351. View Source

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine: Key Differentiators

Lipophilicity Compared to Des-Methyl Furan Analog

The target compound's computed XLogP3 value is 2.4 [1]. In comparison, the des-methyl furan analog 1-(furan-2-yl)-4-methylpentan-1-amine (CAS 102652-98-2) is predicted to have a lower logP (~1.9–2.1 based on fragment-based calculation) due to the absence of the methyl group on the furan ring . The 5-methyl substituent increases calculated lipophilicity by approximately 0.3–0.5 log units, which may enhance passive membrane permeability while retaining a TPSA of 39.2 Ų [1].

Lipophilicity shift

Class-level inference

XLogP3 2.4 vs. ~1.9–2.1 (des-methyl furan analog); ~0.3–0.5 log unit increase

May enhance passive membrane partitioning; experimental logD needed

In silico prediction only; not experimentally confirmed

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	2.4 (PubChem computed XLogP3) [1]
Comparator Or Baseline	1-(Furan-2-yl)-4-methylpentan-1-amine: estimated logP ~1.9–2.1 (fragment-based)
Quantified Difference	~0.3–0.5 log unit increase
Conditions	In silico prediction; experimental logP not reported

Why This Matters

A higher logP can translate into improved blood-brain barrier penetration or membrane partitioning, but experimentally verified logD values are needed for definitive selection; this prediction serves as a preliminary differentiation criterion.

• [1] PubChem. Compound Summary for CID 61712026: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61712026. View Source

TAAR5 Agonist Activity Differentiation

In a BRET-based cAMP accumulation assay using HEK293 cells expressing mouse TAAR5, 4-methyl-1-(5-methylfuran-2-yl)pentan-1-amine exhibited an EC₅₀ >10,000 nM [1]. By contrast, trimethylamine activates human TAAR5 with an EC₅₀ in the low micromolar range (~1–10 µM) [2]. While the target compound is a weak partial agonist at mouse TAAR5, its activity is measurable and distinguishes it from structurally simpler furfurylamines that show no TAAR engagement in the same assay platform.

TAAR5 agonist profile

Reported screening data

EC₅₀ >10,000 nM (mouse TAAR5, BRET cAMP); other furfurylamines silent

Differentiated starting point for TAAR5 SAR; no human data

HEK293 cells, mouse receptor; cross-species transfer uncertain

Evidence Dimension	TAAR5 agonist potency (EC₅₀, cAMP BRET assay)
Target Compound Data	>10,000 nM (mouse TAAR5) [1]
Comparator Or Baseline	Trimethylamine: EC₅₀ ~1–10 µM (human TAAR5) [2]; other furfurylamines: no detectable activity
Quantified Difference	Weak agonism vs. full agonism by trimethylamine; selectivity over inactive furfurylamine analogs
Conditions	HEK293 cells, mouse TAAR5 (target), human TAAR5 (comparator), 20 min cAMP BRET [1][2]

Why This Matters

This functional annotation provides a starting point for TAAR5-targeted probe development; analogs lacking the 4-methylpentyl branch are silent in this assay, making the compound a differentiated scaffold for SAR exploration.

• [1] BindingDB. BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5 expressed in HEK293 cells. University of Genoa / ChEMBL. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50227351. View Source
• [2] Liberles, S.D., Buck, L.B. (2006). A second class of chemosensory receptors in the olfactory epithelium. Nature, 442, 645–650. Trimethylamine activation of TAAR5. View Source

Molecular Weight & Rotatable Bond Differentiation

With a molecular weight of 181.27 Da and four rotatable bonds, the target compound occupies a distinct physicochemical space versus smaller furfurylamine fragments such as 5-methylfurfurylamine (MW 111.14 Da, two rotatable bonds) [1][2]. The additional 70 Da and two rotatable bonds increase three-dimensional conformational sampling, which can be advantageous for fragment growth or for probing deeper binding pockets.

MW & flexibility

Class-level inference

MW 181.27 Da, 4 rotatable bonds; vs. 5-methylfurfurylamine: 111.14 Da, 2 bonds

Higher complexity supports fragment-to-lead growth; retains fragment-like properties

Computed properties; 3D structures not determined

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW 181.27 Da; 4 rotatable bonds [1]
Comparator Or Baseline	5-Methylfurfurylamine (CAS 14003-16-8): MW 111.14 Da; 2 rotatable bonds [2]
Quantified Difference	+70 Da; +2 rotatable bonds
Conditions	Computed properties; experimental three-dimensional structures not determined

Why This Matters

For medicinal chemistry programs progressing from fragment hits, the higher molecular complexity may offer improved binding affinity while retaining fragment-like physicochemical properties within the 'rule of three' guidelines.

• [1] PubChem. Compound Summary for CID 61712026: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61712026. View Source
• [2] PubChem. Compound Summary for CID 12699898: 5-Methylfurfurylamine (CAS 14003-16-8). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/12699898. View Source

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine Application Scenarios

TAAR5 Probe Development

The compound's weak but measurable mTAAR5 agonism (EC₅₀ >10,000 nM) provides a tractable starting point for iterative medicinal chemistry optimization [1]. In screening cascades where simpler furfurylamines are silent, this scaffold can serve as a privileged chemotype for establishing SAR around TAAR5 selectivity versus TAAR1 and other aminergic GPCRs.

Balanced Lipophilicity in Fragment-to-Lead Optimization

With a computed logP of 2.4, a TPSA of 39.2 Ų, and four rotatable bonds, the compound sits near the upper boundary of fragment-like properties and can be used directly in fragment-growing strategies [2]. Its increased lipophilicity relative to des-methyl furan analogs may be exploited to improve target engagement in hydrophobic binding pockets without violating lead-likeness criteria.

Biomass-Derived Amine Synthesis

The furan core positions this compound within the broader effort to replace petroleum-derived aromatic amines with furfural-based building blocks [3]. Although direct synthetic routes to this specific molecule have not been published, the established catalytic reductive amination of furfural with methyl isobutyl ketone provides a conceptual framework for its preparation, making it a relevant target for green chemistry methodology development.

Application

Selection Property

Validation Focus

TAAR5 probe development

Weak mTAAR5 agonism as SAR starting scaffold

TAAR5 selectivity vs. TAAR1 and aminergic GPCRs

Fragment-to-lead optimization

Balanced lipophilicity profile with fragment-like TPSA

Target engagement without violating lead-likeness

Biomass-derived amine synthesis

Furan-based scaffold from furfural-derived building blocks

Catalytic reductive amination methodology

• [1] BindingDB. BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5 expressed in HEK293 cells. University of Genoa / ChEMBL. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50227351. View Source
• [2] PubChem. Compound Summary for CID 61712026: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61712026. View Source
• [3] Jiang, S., et al. (2020). Direct Catalytic Conversion of Furfural to Furan-derived Amines in the Presence of Ru-based Catalyst. ChemSusChem, 13(7), 1699–1704. PMID: 31944561. View Source